Cas no 946205-39-6 (N-(2,4-dichlorophenyl)-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide)

• Product Name: N-(2,4-dichlorophenyl)-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide
• CAS No: 946205-39-6
• MF: C₂₄H₂₁Cl₂NO₃
• MW: 442.334444761276
• CID: 6025197
• PubChem ID: 26842049
• Update Time: 2025-10-23

N-(2,4-dichlorophenyl)-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorophenyl)-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide
• N-(2,4-dichlorophenyl)-4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]benzamide
• 946205-39-6
• N-(2,4-dichlorophenyl)-4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)benzamide
• N-(2,4-dichlorophenyl)-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide
• AKOS004952283
• F2205-0374

• Inchi： 1S/C24H21Cl2NO3/c1-24(2)13-17-4-3-5-21(22(17)30-24)29-14-15-6-8-16(9-7-15)23(28)27-20-11-10-18(25)12-19(20)26/h3-12H,13-14H2,1-2H3,(H,27,28)
• InChI Key： LZEIRVCFVFKTSL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1Cl)(=O)C1=CC=C(COC2=C3OC(C)(C)CC3=CC=C2)C=C1

Computed Properties

• Exact Mass: 441.0898489g/mol
• Monoisotopic Mass: 441.0898489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 47.6Ų

Additional information on N-(2,4-dichlorophenyl)-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide

N-(2,4-Dichlorophenyl)-4-{(2,2-Dimethyl-2,3-Dihydro-1-Benzofuran-7-Yl)Oxymethyl}Benzamide: A Comprehensive Overview

The compound CAS No. 946205-39-6, known as N-(2,4-dichlorophenyl)-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide, is a highly specialized organic compound with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead molecule in drug development, particularly in the context of targeting specific cellular pathways and diseases.

The molecular structure of this compound is characterized by a benzamide core with a substituted benzofuran moiety. The benzofuran ring system is a key structural element that contributes to the compound's stability and bioavailability. The presence of the 2,4-dichlorophenyl group introduces additional electronic effects, which may enhance the compound's interaction with biological targets. Recent research has focused on optimizing the synthesis of this compound to improve its purity and yield, making it more accessible for large-scale studies.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that it exhibits potent inhibitory effects on certain enzymes and receptors, making it a valuable tool in pharmacological research. For instance, recent findings suggest that it may act as a selective inhibitor of kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. These results have been corroborated by in vitro assays and preliminary in vivo studies, which further validate its therapeutic potential.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzofuran ring system and the subsequent functionalization to introduce the dichlorophenyl and oxymethyl groups. Researchers have also explored alternative synthetic routes to enhance efficiency and reduce costs, which is crucial for scaling up production.

In terms of applications, this compound has shown promise in several therapeutic areas. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, recent studies have investigated its potential as an anti-inflammatory agent, with encouraging results from preclinical models.

Despite its potential, further research is required to fully understand the mechanism of action and optimize its pharmacokinetic properties. Ongoing studies are focusing on improving its solubility and bioavailability while maintaining its efficacy. These efforts are expected to pave the way for clinical trials in the near future.

In conclusion, N-(2,4-dichlorophenyl)-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide represents a significant advancement in organic chemistry and pharmacology. Its unique structure and promising biological activities position it as a valuable asset in drug discovery programs. As research continues to unfold, this compound has the potential to contribute significantly to the development of novel therapeutic agents.